Cas no 394230-70-7 (N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide)

• Product Name: N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
• CAS No: 394230-70-7
• MF: C₂₃H₁₉BrClN₃S
• MW: 484.839061975479
• CID: 5887421
• PubChem ID: 4524380
• Update Time: 2025-07-18

N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
• 1H-Pyrazole-1-carbothioamide, 3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-N-(phenylmethyl)-
• N-benzyl-5-(4-bromophenyl)-3-(2-chlorophenyl)-3,4-dihydropyrazole-2-carbothioamide
• F0742-0056
• 394230-70-7
• AKOS024598786

• Inchi： 1S/C23H19BrClN3S/c24-18-12-10-17(11-13-18)21-14-22(19-8-4-5-9-20(19)25)28(27-21)23(29)26-15-16-6-2-1-3-7-16/h1-13,22H,14-15H2,(H,26,29)
• InChI Key： BZJXKSQHVXHJEO-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=CC=C2)=S)C(C2=CC=CC=C2Cl)CC(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 483.01716g/mol
• Monoisotopic Mass: 483.01716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 573.8±60.0 °C(Predicted)
• pka: 13.78±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide

N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide: A Comprehensive Overview

N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (CAS No. 394230-70-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects.

The molecular structure of N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide is characterized by the presence of a pyrazole ring, a bromophenyl, a chlorophenyl, and a benzyl group. The dihydro- configuration of the pyrazole ring adds to the compound's stability and reactivity, making it an interesting candidate for various biological studies.

Potential Biological Activities:

N-benzyl strong>-3-(4-< strong >bromophenyl strong >)-5-(2-< strong >chlorophenyl strong >)-4,5-< strong >dihydro strong >-1H-< strong >pyrazole strong >-1-carbothioamide has been investigated for its potential as an anti-inflammatory agent. Recent studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide has also been studied for its anticonvulsant activity. Preclinical studies have demonstrated that this compound can significantly reduce seizure frequency and duration in animal models of epilepsy. The mechanism behind this effect is believed to involve modulation of GABAergic neurotransmission, which plays a crucial role in seizure control.

Synthesis and Structural Characterization:

The synthesis of N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide typically involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the benzyl, bromophenyl, and chlorophenyl groups. The use of advanced synthetic techniques such as microwave-assisted synthesis has been reported to improve the yield and purity of the final product.

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are commonly employed to confirm the structure and purity of N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide. These techniques provide detailed information about the molecular composition and help ensure that the compound meets the required standards for further biological testing.

Clinical Applications and Future Research:

The potential clinical applications of N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide are promising but require further investigation. Preclinical studies have provided valuable insights into its biological activities, but more extensive clinical trials are needed to evaluate its safety and efficacy in human subjects.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to explore combination therapies involving N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide with other drugs to achieve synergistic effects in treating complex diseases.

In conclusion, N-benzyl-3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide (CAS No. 394230-70-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.